Cas no 72422-64-1 (1-CYCLOHEXENE-1-CARBOXYLIC ACID, 2-BROMO-, METHYL ESTER)

• Product Name: 1-CYCLOHEXENE-1-CARBOXYLIC ACID, 2-BROMO-, METHYL ESTER
• CAS No: 72422-64-1
• MF: C₈H₁₁BrO₂
• MW: 219.075742006302
• MDL: MFCD14706276
• CID: 3200343
• PubChem ID: 12859717
• Update Time: 2025-11-02

1-CYCLOHEXENE-1-CARBOXYLIC ACID, 2-BROMO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1-CYCLOHEXENE-1-CARBOXYLIC ACID, 2-BROMO-, METHYL ESTER
• Methyl2-bromocyclohex-1-enecarboxylate
• AC8446
• methyl 2-bromocyclohexene-1-carboxylate
• Methyl 2-Bromo-1-cyclohexenecarboxylate
• Methyl 2-bromocyclohex-1-enecarboxylate
• MFCD14706276
• SY264661
• 72422-64-1

• MDL： MFCD14706276
• Inchi： 1S/C8H11BrO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H2,1H3
• InChI Key： AJGNIFAADXLTAP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)CCCC1

Computed Properties

• Exact Mass: 217.99424Da
• Monoisotopic Mass: 217.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-CYCLOHEXENE-1-CARBOXYLIC ACID, 2-BROMO-, METHYL ESTER

Comprehensive Guide to 1-Cyclohexene-1-carboxylic acid, 2-bromo-, methyl ester (CAS No. 72422-64-1)

1-Cyclohexene-1-carboxylic acid, 2-bromo-, methyl ester (CAS 72422-64-1) is a specialized organic compound with significant applications in synthetic chemistry and pharmaceutical research. This brominated cyclohexene derivative is widely recognized for its unique structural properties, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel bioactive compounds and fine chemicals.

The molecular formula of 1-Cyclohexene-1-carboxylic acid, 2-bromo-, methyl ester is C₈H₁₁BrO₂, featuring a cyclohexene ring substituted with a bromo group and a methyl ester functionality. This combination of functional groups enhances its reactivity, allowing it to participate in various organic transformations, such as nucleophilic substitutions and cycloaddition reactions. Its versatility has made it a subject of interest in green chemistry and sustainable synthesis methodologies.

One of the key applications of 1-Cyclohexene-1-carboxylic acid, 2-bromo-, methyl ester is in the pharmaceutical industry, where it serves as a precursor for the synthesis of chiral intermediates and drug candidates. Recent studies highlight its role in the development of anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for new therapeutic solutions. Additionally, its use in agrochemical research has been explored, particularly in designing crop protection agents with improved efficacy.

The compound's stability under various conditions makes it suitable for laboratory-scale synthesis and industrial production. Researchers often employ advanced techniques like NMR spectroscopy and mass spectrometry to characterize its purity and confirm its structure. With the rise of AI-driven drug discovery, computational tools are also being used to predict the reactivity and potential applications of 72422-64-1, further expanding its utility.

From a market perspective, the demand for 1-Cyclohexene-1-carboxylic acid, 2-bromo-, methyl ester is expected to grow, driven by advancements in medicinal chemistry and material science. Suppliers and manufacturers are focusing on optimizing production processes to meet the needs of academic and industrial researchers. As sustainability becomes a priority, efforts are underway to develop eco-friendly synthesis routes for this compound, minimizing waste and energy consumption.

In summary, 1-Cyclohexene-1-carboxylic acid, 2-bromo-, methyl ester (CAS 72422-64-1) is a multifaceted compound with broad applications in research and industry. Its unique chemical properties, combined with its role in cutting-edge scientific developments, make it a topic of ongoing interest. Whether you're a chemist exploring new synthetic pathways or a researcher investigating bioactive molecules, this compound offers exciting possibilities for innovation.